Cas no 1177350-98-9 (2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride)

• Product Name: 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride
• CAS No: 1177350-98-9
• MF: C₁₅H₂₄ClN₃O
• MW: 297.82356262207
• MDL: MFCD08448130
• CID: 5097895
• Update Time: 2025-10-28

2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(methylamino)-1-[4-[(3-methylphenyl)methyl]-1-piperazinyl]-, hydrochloride (1:1)
• 2-(Methylamino)-1-(4-(3-methylbenzyl)piperazin-1-yl)ethan-1-one hydrochloride
• 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride

• MDL： MFCD08448130
• Inchi： 1S/C15H23N3O.ClH/c1-13-4-3-5-14(10-13)12-17-6-8-18(9-7-17)15(19)11-16-2;/h3-5,10,16H,6-9,11-12H2,1-2H3;1H
• InChI Key： VDXKMKFWUXBSCE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1)N1CCN(C(=O)CNC)CC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride

Introduction to 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride (CAS No. 1177350-98-9)

2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1177350-98-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse pharmacological properties and applications in the development of therapeutic agents. The presence of both a methylamino group and a hydrochloride salt form in its structure contributes to its unique chemical and biological characteristics, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride encompasses a central ethanone moiety linked to a piperazine ring substituted with an m-tolylmethyl group. This arrangement not only imparts specific steric and electronic properties but also opens up possibilities for interactions with biological targets such as enzymes and receptors. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various chemical and biological assays.

In recent years, there has been growing interest in piperazine derivatives due to their potential as scaffolds for the development of novel pharmaceuticals. These compounds have shown promise in treating a range of disorders, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The specific substitution pattern in 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride makes it an intriguing subject for further exploration, particularly in the context of CNS-targeted therapies.

Recent studies have highlighted the role of piperazine derivatives in modulating neurotransmitter systems, which are crucial for maintaining neuronal homeostasis. For instance, compounds with similar structural motifs have been investigated for their potential as monoamine oxidase (MAO) inhibitors, serotonin reuptake inhibitors, and norepinephrine-dopamine reuptake inhibitors (NDRIs). The presence of the methylamino group in 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride suggests that it may interact with these systems, potentially leading to novel therapeutic effects.

The hydrochloride salt form of this compound not only improves its pharmacokinetic properties but also enhances its bioavailability. This is particularly important for oral administration, where solubility and stability are critical factors determining the efficacy of a drug. The improved solubility profile of 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride makes it a promising candidate for further development into an oral therapeutic agent.

From a synthetic chemistry perspective, 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride presents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and protection-deprotection strategies, which require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to such complex molecules, making their preparation more feasible for industrial-scale production.

In conclusion, 2-(methylamino)-1-[4-(m-tolylmethyl)piperazin-1-yl]ethanone;hydrochloride (CAS No. 1177350-98-9) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for piperazine derivatives, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.